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Compound of Interest

Compound Name: Forchlorfenuron-d5

Cat. No.: B590974

An In-depth Technical Guide to Forchlorfenuron-d5

For researchers, scientists, and professionals in drug development, understanding the
characteristics and analytical methodologies of isotopically labeled compounds is crucial. This
guide provides a comprehensive overview of Forchlorfenuron-d5, a deuterated analog of the
plant growth regulator Forchlorfenuron.

Core Compound Information

Forchlorfenuron-d5 serves as an internal standard for the quantification of Forchlorfenuron in
various matrices and as a tracer in metabolic studies.[1] Its physical and chemical properties
are summarized below.
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Property Value Citation(s)
CAS Number 1398065-87-6 [21[31[41[5]
Molecular Weight 252.71 g/mol

Molecular Formula C12HsDsCINsO

Forchlorfenuron D5 (phenyl
D5), N-(2-Chloro-4-pyridinyl)-

Synonyms N'-(phenyl-d5)urea, 1-(2-
Chloro-4-pyridyl)-3-(phenyl-
d5)urea

Unlabelled CAS No. 68157-60-8

Mechanism of Action

Forchlorfenuron, the non-deuterated parent compound, is a synthetic cytokinin that acts as a
plant growth regulator. It promotes cell division and growth, leading to increased fruit size and
yield. One of the known mechanisms of action involves the disruption of septin localization.
Septins are GTPases that are essential for cell division and morphogenesis.
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Caption: Simplified mechanism of Forchlorfenuron.
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Experimental Protocols: Analytical Methods

While specific protocols for Forchlorfenuron-d5 are not detailed in the provided search
results, the analytical methods for its non-deuterated counterpart, Forchlorfenuron, are well-
established and directly applicable when using the d5 variant as an internal standard. Below
are summaries of common analytical methodologies.

Analysis by LC/ITOF-MS in Vegetables

This method is suitable for the residue analysis of Forchlorfenuron in tomato, zucchini, and

watermelon.
o Sample Preparation (QUEChERS method):

o Homogenize the sample.

o Extract with an appropriate solvent (e.g., acetonitrile).

o Perform a salting-out liquid-liquid partitioning step.

o Clean up the extract using dispersive solid-phase extraction (d-SPE).
e Instrumentation:

o Liquid Chromatography Time-of-Flight Mass Spectrometry (LC/TOF-MS) with electrospray

ionization.
e Analysis:
o Full-scan data acquisition.

o Quantification is performed using the extracted ion chromatogram (XIC) of the m/z 248

ion.

Clean-up Method for HPLC Analysis in Agricultural
Products
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This protocol details a solid-phase extraction clean-up for the determination of Forchlorfenuron
residues.

o Extraction:

o Extract the homogenized sample (15 g) with ethyl acetate (30 mL).
e Clean-up:

o Load the extract onto an ENVI-18 solid-phase extraction column.

o Elute the analyte.
e Analysis:

o High-Performance Liquid Chromatography with Ultraviolet detection (HPLC/UV) at 260
nm.

o Mobile Phase: Methanol-water (65:35).

Determination in Grapes by HPLC-MS/MS

A highly sensitive method for the simultaneous determination of Forchlorfenuron and gibberellic
acid in grapes.

o Extraction and Clean-up:

o Extract the sample with a 0.5% (v/v) formic acid aqueous solution and acetonitrile (4:1,
vIv).

o Clean up the extract using a Strata-X solid-phase extraction cartridge.
e Chromatography:

o Column: Agilent SB-C18 (50 mm x 2.1 mm, 1.8 um).

o Mobile Phase: 0.5% formic acid in water and acetonitrile.

o Flow Rate: 0.3 mL/min.
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e Detection:

o Electrospray ionization tandem mass spectrometry (ESI-MS/MS) in multiple reaction

monitoring (MRM) mode.
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Caption: General analytical workflow for Forchlorfenuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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